Cas no 907611-38-5 (1,6,7,8,9,9a-hexahydropyrazino[2,1-c][1,4]oxazin-4-one hydrochloride)

1,6,7,8,9,9a-Hexahydropyrazino[2,1-c][1,4]oxazin-4-one hydrochloride is a heterocyclic compound featuring a fused pyrazine-oxazine scaffold, which is of interest in medicinal chemistry due to its structural complexity and potential pharmacological activity. The hydrochloride salt form enhances solubility and stability, making it suitable for further synthetic modifications or biological evaluations. Its rigid bicyclic framework offers a versatile intermediate for the development of novel therapeutic agents, particularly in central nervous system (CNS) or antimicrobial research. The compound’s defined stereochemistry and high purity ensure reproducibility in experimental applications. Its synthetic utility and potential as a pharmacophore highlight its value in drug discovery and development.
1,6,7,8,9,9a-hexahydropyrazino[2,1-c][1,4]oxazin-4-one hydrochloride structure
907611-38-5 structure
Product Name:1,6,7,8,9,9a-hexahydropyrazino[2,1-c][1,4]oxazin-4-one hydrochloride
CAS No:907611-38-5
MF:C7H13ClN2O2
MW:192.643320798874
MDL:MFCD28411789
CID:3031821
PubChem ID:16123286
Update Time:2025-10-14

1,6,7,8,9,9a-hexahydropyrazino[2,1-c][1,4]oxazin-4-one hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Hexahydropyrazino[2,1-C][1,4]Oxazin-4(3H)-One Hydrochloride
    • PYRAZINO[2,1-C][1,4]OXAZIN-4(3H)-ONE, HEXAHYDRO-, HYDROCHLORIDE (1:1), (9AR)-
    • (R)-Hexahydropyrazino[2,1-c][1,4]oxazin-4(3H)-one
    • Hexahydropyrazino[2,1-c][1,4]oxazin-4(3H)-one HCl
    • octahydropyrazino[2,1-c][1,4]oxazin-4-one hydrochloride
    • 1,6,7,8,9,9a-hexahydropyrazino[2,1-c][1,4]oxazin-4-one hydrochloride
    • Hexahydro-pyrazino[2,1-c][1,4]oxazin-4-one hydrochloride
    • 1,6,7,8,9,9a-hexahydropyrazino[2,1-c][1,4]oxazin-4-one;hydrochloride
    • AKOS027430258
    • PB28923
    • 907611-38-5
    • AS-70857
    • (9aR)-octahydropiperazino[2,1-c]morpholin-4-one hydrochloride
    • (9aS)-octahydropiperazino[2,1-c]morpholin-4-one hydrochloride
    • SCHEMBL2978381
    • W14399
    • MFCD28411789
    • TWLCHWNFVCWARP-UHFFFAOYSA-N
    • CS-0183394
    • DB-401637
    • SB11229
    • PB43811
    • hexahydropyrazino[2,1-c][1,4]oxazin-4(3H)-onehydrochloride
    • MDL: MFCD28411789
    • Inchi: 1S/C7H12N2O2.ClH/c10-7-5-11-4-6-3-8-1-2-9(6)7;/h6,8H,1-5H2;1H
    • InChI Key: TWLCHWNFVCWARP-UHFFFAOYSA-N
    • SMILES: Cl.O1CC(N2CCNCC2C1)=O

Computed Properties

  • Exact Mass: 192.0665554 g/mol
  • Monoisotopic Mass: 192.0665554 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 172
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.6
  • Molecular Weight: 192.64

1,6,7,8,9,9a-hexahydropyrazino[2,1-c][1,4]oxazin-4-one hydrochloride Pricemore >>

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